3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
Brand Name:
Vulcanchem
CAS No.:
610754-29-5
VCID:
VC0383651
InChI:
InChI=1S/C29H26O7/c1-4-18-14-22-25(16-24(18)36-29(31)20-7-5-8-21(13-20)32-3)35-17(2)27(28(22)30)19-9-10-23-26(15-19)34-12-6-11-33-23/h5,7-10,13-16H,4,6,11-12H2,1-3H3
SMILES:
CCC1=CC2=C(C=C1OC(=O)C3=CC(=CC=C3)OC)OC(=C(C2=O)C4=CC5=C(C=C4)OCCCO5)C
Molecular Formula:
C29H26O7
Molecular Weight:
486.5g/mol
3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
CAS No.: 610754-29-5
Main Products
VCID: VC0383651
Molecular Formula: C29H26O7
Molecular Weight: 486.5g/mol
| CAS No. | 610754-29-5 |
|---|---|
| Product Name | 3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate |
| Molecular Formula | C29H26O7 |
| Molecular Weight | 486.5g/mol |
| IUPAC Name | [3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-6-ethyl-2-methyl-4-oxochromen-7-yl] 3-methoxybenzoate |
| Standard InChI | InChI=1S/C29H26O7/c1-4-18-14-22-25(16-24(18)36-29(31)20-7-5-8-21(13-20)32-3)35-17(2)27(28(22)30)19-9-10-23-26(15-19)34-12-6-11-33-23/h5,7-10,13-16H,4,6,11-12H2,1-3H3 |
| Standard InChIKey | CYWALUFSXPBCDR-UHFFFAOYSA-N |
| SMILES | CCC1=CC2=C(C=C1OC(=O)C3=CC(=CC=C3)OC)OC(=C(C2=O)C4=CC5=C(C=C4)OCCCO5)C |
| Canonical SMILES | CCC1=CC2=C(C=C1OC(=O)C3=CC(=CC=C3)OC)OC(=C(C2=O)C4=CC5=C(C=C4)OCCCO5)C |
| PubChem Compound | 1762486 |
| Last Modified | Nov 11 2021 |
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